Cas no 61658-42-2 (Benzoic acid, 3-(aminosulfonyl)-4-chloro-2-nitro-)

• Product Name: Benzoic acid, 3-(aminosulfonyl)-4-chloro-2-nitro-
• CAS No: 61658-42-2
• MF: C₇H₅ClN₂O₆S
• MW: 280.642399549484
• CID: 471086
• PubChem ID: 21506105
• Update Time: 2025-04-19

Benzoic acid, 3-(aminosulfonyl)-4-chloro-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(aminosulfonyl)-4-chloro-2-nitro-
• 4-chloro-2-nitro-3-sulfamoylbenzoic acid
• DTXSID30615222
• 61658-42-2
• SCHEMBL11855233

• Inchi： 1S/C7H5ClN2O6S/c8-4-2-1-3(7(11)12)5(10(13)14)6(4)17(9,15)16/h1-2H,(H,11,12)(H2,9,15,16)
• InChI Key： AMIGZFKHJOJIDM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C(=C1S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.95575
• Monoisotopic Mass: 279.9556848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 152Ų

Experimental Properties

• PSA: 140.6